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Compound of Interest

Compound Name: 1-Chloro-3-methylbutane

Cat. No.: B093926

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of 1-
Chloro-3-methylbutane (also known as isoamyl chloride). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management. This document
outlines the necessary personal protective equipment (PPE), safe operational plans, and
disposal protocols.

Hazard Summary

1-Chloro-3-methylbutane is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2] Inhalation may lead to respiratory irritation. It is imperative to handle this
chemical with appropriate caution in a controlled laboratory environment.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Chloro-3-methylbutane. This
information is crucial for risk assessment and the implementation of safe handling procedures.
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Property Value Source
CAS Number 107-84-6 [2]
Molecular Formula C5H11Cl

Molecular Weight 106.59 g/mol

Appearance Colorless liquid

Boiling Point 99-100 °C [1]
Flash Point 16 °C (60.8 °F) [1]
Density 0.876 g/cm?

Note: Specific glove breakthrough time data for 1-Chloro-3-methylbutane is not readily
available. The recommendations below are based on data for structurally similar chemicals and
general chemical resistance guidelines. It is strongly advised to perform on-site testing of
gloves to ensure safe usage.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the specific PPE required for
the planned experimental procedure. The following recommendations provide a baseline for
handling 1-Chloro-3-methylbutane.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or Neoprene gloves. It is

recommended to double-glove.

Provides protection against
splashes and brief contact with
1-Chloro-3-methylbutane.
Regular and immediate
change of gloves upon

contamination is crucial.

Eye Protection

Chemical splash goggles that
meet ANSI Z87.1 standards. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Protects eyes from direct
contact with the chemical,
which can cause serious

irritation.

Skin and Body Protection

Flame-resistant laboratory
coat. Full-length pants and
closed-toe shoes are

mandatory.

Protects skin from accidental
splashes and minimizes the
risk of fire-related injuries due
to the chemical's high

flammability.

Respiratory Protection

An air-purifying respirator with
organic vapor (OV) cartridges
(black color code) should be
used when handling large
quantities or in poorly
ventilated areas. A respirator is
necessary if the occupational

exposure limit is exceeded.

Protects against the inhalation
of vapors, which can cause

respiratory tract irritation.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential to minimize risks

associated with 1-Chloro-3-methylbutane.

Engineering Controls
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» Ventilation: All handling of 1-Chloro-3-methylbutane must be conducted in a certified
chemical fume hood to minimize the inhalation of flammable and irritating vapors.

« Ignition Sources: Eliminate all potential ignition sources from the work area. This includes
open flames, hot plates, and spark-producing equipment. Use only intrinsically safe or
explosion-proof electrical equipment.

e Grounding: Ground and bond containers and receiving equipment during transfers to prevent
the buildup of static electricity.

Safe Handling Protocol

e Preparation:
o Ensure a chemical spill kit is readily accessible.
o Verify that the chemical fume hood is functioning correcily.
o Don the appropriate PPE as specified in the table above.

e Handling:

[¢]

Use non-sparking tools for all transfers and manipulations.

[e]

Keep the container of 1-Chloro-3-methylbutane tightly closed when not in use.

o

Avoid breathing vapors or mist.

[¢]

Wash hands thoroughly after handling.
e Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for
flammable liquids.

o Store away from incompatible materials such as oxidizing agents.

o Refrigeration (2-8°C) is recommended for long-term storage.
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Spill Response

e Immediate Actions:
o Evacuate the immediate area and alert others.
o Eliminate all ignition sources.

o Containment and Cleanup:
o If safe to do so, stop the source of the leak.

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite. Do not use combustible materials like paper towels.

o Collect the absorbed material using spark-proof tools and place it in a sealed container for
disposal.

e Decontamination:

o Ventilate the area and wash the spill site after the material has been removed.

Disposal Plan

¢ Dispose of 1-Chloro-3-methylbutane and any contaminated materials as hazardous waste.

o Consult with your institution's environmental health and safety (EHS) office for specific
disposal procedures.

o Disposal must be carried out by a licensed professional waste disposal service. Do not
dispose of this chemical down the drain or in regular trash.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the safe handling of 1-Chloro-3-
methylbutane and the decision-making process for personal protective equipment selection.
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Safe Handling Workflow for 1-Chloro-3-methylbutane
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Caption: Workflow for the safe handling of 1-Chloro-3-methylbutane.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b093926?utm_src=pdf-body-img
https://www.benchchem.com/product/b093926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

PPE Selection Logic for 1-Chloro-3-methylbutane

action

Risk of Splash?

Wear Chemical Goggles Wear Goggles & Face Shield

Wear Nitrile/Neoprene Gloves
(Double-gloved)

;

Wear Lab Coat

0, but still recommended

Working with Large Quantities?

Wear Flame-Resistant Lab Coat

High Vapor Concentration?

Use Organic Vapor Respirator Work in Fume Hood

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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